Cas no 1518529-33-3 ((4-methylpyridin-3-yl)methanesulfonyl chloride)

(4-Methylpyridin-3-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing the methanesulfonyl (mesyl) group into target molecules. Its pyridine moiety enhances reactivity and selectivity, making it valuable for modifying nucleophiles such as amines, alcohols, and thiols. The compound’s stability under controlled conditions ensures reliable handling, while its high purity allows for precise functionalization in pharmaceutical and agrochemical applications. The presence of the 4-methyl group can influence electronic and steric properties, offering tailored reactivity for complex transformations. Suitable for use under inert atmospheres, it is a practical choice for advanced intermediate synthesis in research and industrial settings.

(4-methylpyridin-3-yl)methanesulfonyl chloride structure

1518529-33-3 structure

Product Name:(4-methylpyridin-3-yl)methanesulfonyl chloride

CAS No:1518529-33-3

MF:C₇H₈ClNO₂S

MW:205.661919593811

MDL:MFCD24158096

CID:5244098

PubChem ID:81743216

Update Time:2026-03-08

(4-methylpyridin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinemethanesulfonyl chloride, 4-methyl-
- (4-methylpyridin-3-yl)methanesulfonyl chloride
- MDL： MFCD24158096
- Inchi： 1S/C7H8ClNO2S/c1-6-2-3-9-4-7(6)5-12(8,10)11/h2-4H,5H2,1H3
- InChI Key： IGZHEHSQPIJCTK-UHFFFAOYSA-N
- SMILES： C1=NC=CC(C)=C1CS(Cl)(=O)=O

(4-methylpyridin-3-yl)methanesulfonyl chloride Pricemore >>

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Enamine	EN300-281396-0.05g	(4-methylpyridin-3-yl)methanesulfonyl chloride	1518529-33-3		0.05g	$707.0	2023-09-09
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